BENGHE Foundational & Exploratory

Check Availability & Pricing

Environmental Fate and Degradation of Sodium
Cyanurate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium cyanurate
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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Sodium cyanurate, a chemical intermediate and a degradation product of certain disinfectants
and herbicides, can enter the environment through various pathways. Understanding its
environmental fate and degradation is crucial for assessing its potential ecological impact. This
technical guide provides an in-depth overview of the current scientific understanding of the
hydrolysis, biodegradation, photolysis, and soil sorption of sodium cyanurate. It details the
key microbial players and enzymatic pathways involved in its breakdown, presents available
quantitative data, and outlines experimental protocols for its environmental assessment.

Introduction

Sodium cyanurate is the sodium salt of cyanuric acid. In aqueous environments, it readily
dissociates, and its environmental fate is intrinsically linked to that of cyanuric acid. Cyanuric
acid and its chlorinated derivatives are widely used as disinfectants, swimming pool water
stabilizers, and herbicides.[1] Consequently, these compounds can be introduced into soil and
aguatic systems through direct application, industrial discharge, and agricultural runoff. This
guide focuses on the transformation and transport processes that govern the persistence and
ultimate fate of sodium cyanurate in the environment.

Chemical Properties
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Property Value Reference
Molecular Formula Cs3HzNs3NaOs [2]
Molecular Weight 151.06 g/mol [2]
Water Solubility Soluble [3]
pKa (of cyanuric acid) 6.88 [4]

Environmental Fate and Degradation Pathways

The environmental persistence of sodium cyanurate is determined by a combination of abiotic
and biotic processes.

Hydrolysis

In aqueous solution, sodium cyanurate rapidly dissociates to sodium and cyanurate ions. The
cyanurate ion exists in equilibrium with cyanuric acid. The hydrolysis of the triazine ring of
cyanuric acid itself is a key degradation step.

Quantitative Data on Hydrolysis:

While specific hydrolysis rate constants for sodium cyanurate are not readily available in the
literature, studies on related chlorinated isocyanurates indicate that the release of chlorine and
the formation of cyanuric acid are rapid processes.[5] The hydrolysis of cyanuric chloride, a
related s-triazine, has been shown to be pH and temperature-dependent.[6] The hydrolysis rate
Is independent of pH in acidic conditions (pH < 6) and increases with pH in alkaline conditions
(PH 2 7).[6]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Cyanuric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanuric-acid
https://apps.nelac-institute.org/nemc/2021/docs/presentations/pdf/-Identifying%20and%20Combatting%20Inappropriate%20Laboratory%20Practices-33.11-Smith.pdf
https://www.researchgate.net/publication/231375404_Kinetics_of_Cyanuric_Chloride_Hydrolysis_in_Aqueous_Solution
https://www.benchchem.com/product/b1629890?utm_src=pdf-body
https://www.benchchem.com/product/b1629890?utm_src=pdf-body
https://www.benchchem.com/product/b1629890?utm_src=pdf-body
https://www.researchgate.net/publication/12199847_An_HPLC_Method_with_UV_Detection_pH_Control_and_Reductive_Ascorbic_Acid_for_Cyanuric_Acid_Analysis_in_Water
https://pmc.ncbi.nlm.nih.gov/articles/PMC538813/
https://pmc.ncbi.nlm.nih.gov/articles/PMC538813/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Rate
Compound Condition Constant/Observati Reference
on

Unimolecular
nucleophilic

Cyanuric Chloride pH <6 substitution (SN1) [6]
mechanism, rate

independent of pH.

Bimolecular
nucleophilic

Cyanuric Chloride pH=>7 substitution (SN2) [6]
mechanism, rate

increases with pH.

) Rapid equilibrium with
Chlorinated ) )
General cyanuric acid and free  [5]
Isocyanurates ]
chlorine.

Experimental Protocol for Determining Hydrolysis Rate (Following OECD Guideline 111):

This protocol outlines a tiered approach to assess the abiotic hydrolysis of a test substance as
a function of pH.

Workflow for OECD 111 Hydrolysis Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Environmental Fate and Degradation of Sodium
Cyanurate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1629890#environmental-fate-and-degradation-of-
sodium-cyanurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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